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Compound of Interest

Compound Name: 1-(3,5-Difluorophenyl)piperazine
CAS No.: 180698-14-0
Cat. No.: B070331
Get Quote
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Technical Monograph: 1-(3,5-Difluorophenyl)piperazine

Executive Summary

1-(3,5-Difluorophenyl)piperazine (3,5-DFPP) is a specialized heterocyclic building block and
pharmacophore used extensively in medicinal chemistry. It belongs to the phenylpiperazine
class, a "privileged structure™ in drug discovery known for its high affinity for serotonergic (5-
HT) and dopaminergic receptors.

Distinct from its monosubstituted analogs (e.g., mCPP), the 3,5-difluoro substitution pattern
offers unique advantages: it increases lipophilicity (LogP) for better blood-brain barrier (BBB)
penetration and blocks metabolic oxidation at the susceptible 3 and 5 positions of the phenyl
ring. This guide outlines its core properties, validated synthetic routes, and handling protocols
for research applications.

Physicochemical Profile

The following data aggregates experimental and predicted values. Researchers should note
that the hydrochloride salt is the preferred form for storage due to enhanced stability compared
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to the free base.

Property Value | Description Notes
1-(3,5-
IUPAC Name ) ) ]
Difluorophenyl)piperazine
180698-14-0 (Free Verify specific salt form before
CAS Number )
Base)210992-98-6 (HCI Salt) ordering.
Molecular Formula C1oH12F2N:2
] 198.21 g/mol (Base)234.67
Molecular Weight
g/mol (HCI)
Off-white to pale yellow solid
Appearance (HCl)Viscous oil or low-melting  Hygroscopic (salt form).
solid (Base)
N DMSO (>10 mg/mL), Free base is lipophilic;
Solubility . .
Methanol, Water (Salt) insoluble in water.
) ~8.8 (Piperazine secondary o )
pKa (Predicted) ) Basic nitrogen is protonatable.
amine)
Fluorine substitution increases
LogP (Predicted) 21-25 lipophilicity vs. unsubstituted
phenylpiperazine.
H-Bond Donors 1 (Secondary amine)

Synthetic Pathways & Methodology

The synthesis of 3,5-DFPP requires overcoming the electronic deactivation of the benzene
ring. While Nucleophilic Aromatic Substitution (SnAr) is possible, it often requires harsh
conditions due to the lack of strong electron-withdrawing groups (like nitro) in the ortho/para
positions.

The Preferred Route: Buchwald-Hartwig Amination For high purity and yield, Palladium-
catalyzed cross-coupling is the industry standard. This method operates under milder
conditions and tolerates the meta-difluoro substitution well.
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Protocol: Pd-Catalyzed Cross-Coupling

e Reagents:

[e]

Substrate: 1-Bromo-3,5-difluorobenzene (1.0 eq)

o

Amine: Piperazine (anhydrous, 1.2 eq)

[¢]

Catalyst: Pdz(dba)s (1-2 mol%) or Pd(OAc)2

[e]

Ligand: BINAP or Xantphos (to prevent 3-hydride elimination and enhance rate)

[e]

Base: NaOtBu (Sodium tert-butoxide) or Cs2COs

o

Solvent: Toluene or 1,4-Dioxane (anhydrous)

e Procedure:

[¢]

Step 1: Charge a flame-dried reaction flask with the aryl bromide, piperazine, base, and
catalyst/ligand system under an inert atmosphere (Argon/Nitrogen).

o Step 2: Add anhydrous solvent (degassed).

o Step 3: Heat to 80-100°C for 12—18 hours. Monitor via TLC or LC-MS for consumption of
the aryl bromide.

o Step 4: Cool to room temperature. Filter through a celite pad to remove Palladium
residues.

o Step 5: Concentrate the filtrate. Purify via flash column chromatography (DCM/MeOH
gradient) or convert directly to the HCI salt by adding 4M HCI in dioxane.

Synthesis Logic Visualization
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Starting Materials Catalytic System
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Isolation
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1-(3,5-Difluorophenyl)piperazine
(Yield >80%)
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Figure 1: Logic flow for the Buchwald-Hartwig synthesis of 3,5-DFPP, prioritizing catalyst
selection for electron-deficient rings.

Pharmacological Landscape

1-(3,5-Difluorophenyl)piperazine is rarely used as a standalone drug but is a critical
intermediate and pharmacological probe.

o Serotonergic Activity: Like mCPP (1-(3-chlorophenyl)piperazine), 3,5-DFPP binds to 5-HT
receptors. The piperazine nitrogen is the primary pharmacophore interacting with the
conserved Aspartate residue in the receptor binding pocket.

o Metabolic Stability (The "Fluorine Effect"):

o In standard phenylpiperazines, metabolic hydroxylation often occurs at the para (4) or
meta (3,5) positions.[1]
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o By substituting positions 3 and 5 with Fluorine, researchers block Cytochrome P450-
mediated oxidation at these sites.

o Result: This extends the half-life of the molecule and forces metabolism to occur via N-
oxidation or ring opening.

Structure-Activity Relationship (SAR)
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Figure 2: Structure-Activity Relationship (SAR) highlighting the role of the 3,5-difluoro
substitution in metabolic stability and receptor binding.

Safety & Handling Protocols

Hazard Classification:

o Skin Irritation: Category 2 (Causes skin irritation).[2]

o Eye Irritation: Category 2A (Causes serious eye irritation).
e STOT-SE: Category 3 (May cause respiratory irritation).

Handling Procedures:
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» Engineering Controls: Always handle the free base or salt within a certified chemical fume
hood. Phenylpiperazines can be potent sensitizers.

e PPE: Nitrile gloves (minimum 0.11mm thickness), safety goggles, and a lab coat are
mandatory.

» Storage: Store the HCI salt at 2-8°C in a tightly sealed container. It is hygroscopic; exposure
to moisture will degrade the solid form into a sticky gum, complicating accurate weighing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b070331/docs#1-3-5-difluorophenyl-piperazine-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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